Cas no 1170422-35-1 (methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate)

• Product name: methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1170422-35-1
• MF: C₉H₁₄N₂O₂
• MW: 182.22
• MDL: MFCD09701503
• CID: 3158978
• PubChem ID: 25247620

methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-isobutyl-1H-pyrazole-3-carboxylate
• methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate
• methyl 1-(2-methylpropyl)pyrazole-3-carboxylate
• EN300-231443
• STK351867
• AKOS005167576
• 1170422-35-1
• Methyl 1-isobutyl-1H-pyrazole-3-carboxylate
• Methyl1-isobutyl-1H-pyrazole-3-carboxylate

• MDL： MFCD09701503
• Inchi： InChI=1S/C9H14N2O2/c1-7(2)6-11-5-4-8(10-11)9(12)13-3/h4-5,7H,6H2,1-3H3
• InChI Key： LNXOUJFWJREAME-UHFFFAOYSA-N
• SMILES： CC(C)CN1C=CC(=N1)C(=O)OC

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate (CAS: 1170422-35-1)

Methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate (CAS: 1170422-35-1) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate, with researchers employing advanced techniques such as microwave-assisted synthesis and catalytic methods to improve yield and purity. These efforts have led to the development of more efficient and scalable synthetic routes, which are crucial for large-scale production and further pharmacological evaluation. Additionally, the compound's structural analogs have been synthesized to explore structure-activity relationships (SAR) and identify potential lead compounds for drug development.

In the context of biological activity, methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate has shown promising results in preliminary screenings for various therapeutic targets. For instance, recent in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting possible applications in the treatment of inflammatory diseases. Furthermore, molecular docking studies have revealed its ability to interact with key protein targets, providing insights into its mechanism of action and guiding further optimization efforts.

Another area of interest is the compound's potential role in oncology research. Early-stage investigations have indicated that methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate may exhibit cytotoxic effects against certain cancer cell lines, although the exact mechanisms remain under investigation. Researchers are also exploring its use as a scaffold for the design of novel anticancer agents, leveraging its modular structure to introduce functional groups that enhance potency and selectivity.

Despite these promising findings, challenges remain in the development of methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in drug delivery systems, such as nanoparticle-based formulations, may offer solutions to some of these challenges, enabling more effective translation of research findings into clinical applications.

In conclusion, methyl 1-(2-methylpropyl)-1H-pyrazole-3-carboxylate (CAS: 1170422-35-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential applications, from anti-inflammatory agents to anticancer therapeutics. As research progresses, this compound may serve as a valuable tool for understanding biological pathways and developing novel drugs. Future work should focus on addressing the current limitations and advancing the compound through the drug development pipeline.